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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614 Get Quote

TCS 359 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective handling, storage, and use of TCS 359.

Frequently Asked Questions (FAQs)
Q1: What is TCS 359?

A: TCS 359 is a potent and selective inhibitor of the FLT3 (Fms-like tyrosine kinase 3) receptor

tyrosine kinase.[1][2] It is identified as a 2-acylaminothiophene-3-carboxamide.[2] Due to its

targeted activity, it is a valuable tool in research, particularly in studies related to hematopoiesis

and cancers like acute myeloid leukemia (AML), where FLT3 mutations are common.[1]

Q2: What is the mechanism of action for TCS 359?

A: TCS 359 functions as an ATP-competitive inhibitor of the FLT3 kinase.[3] Upon binding of its

ligand (FLT3L), the FLT3 receptor dimerizes and auto-phosphorylates, initiating downstream

signaling cascades that promote cell proliferation and survival, such as the PI3K/AKT and

MAPK/ERK pathways.[1] TCS 359 blocks this phosphorylation and subsequent signaling. It

has demonstrated antiproliferative effects in human acute myelocytic leukemia cells (MV4-11)

that express a constitutively active FLT3 mutant.[1]

Q3: How should I handle and store TCS 359?
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A: Proper handling and storage are critical to maintain the compound's stability and ensure

experimental reproducibility.

Safety Precautions: TCS 359 is classified as causing skin irritation, serious eye irritation, and

potential respiratory irritation.[4] Always handle it in a well-ventilated area.[4] Personal

Protective Equipment (PPE), including safety goggles with side-shields, protective gloves,

and lab coats, should be worn.[4] Avoid generating dust and aerosols.[4]

Storage of Solid Compound: For optimal stability, the solid powder should be stored under

specific conditions. Please refer to the table below for details.

Preparation and Storage of Stock Solutions: It is recommended to prepare fresh solutions for

each experiment.[5] If storage is necessary, aliquot the stock solution into single-use vials to

prevent repeated freeze-thaw cycles.[2] Store stock solutions protected from light.[4]

Q4: In what solvents is TCS 359 soluble?

A: TCS 359 is soluble in organic solvents but not in water.[6]

DMSO: Soluble up to 25 mM.[1]

DMF: Soluble up to 5 mg/mL.[3]

Data Summary Tables
Table 1: Physical and Chemical Properties of TCS 359

Property Value Source

CAS Number 301305-73-7 [1][4]

Molecular Formula C18H20N2O4S [1]

Molecular Weight 360.4 g/mol [1]

Appearance
Solid. Light yellow to brown

powder/crystal.
[4][7]

Purity >98% [6][7]
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Table 2: Inhibitory Activity of TCS 359

Target/Cell Line IC50 Value Assay Type Source

FLT3 Kinase 42 nM In vitro kinase assay [1][2]

MV4-11 Cells 340 nM
Cell proliferation

assay
[1][2]

Table 3: Recommended Storage Conditions

Form Short-Term Storage Long-Term Storage Source

Solid Powder
0 - 4°C (days to

weeks)

-20°C (months to

years)
[6]

Stock Solution (in

DMSO)
N/A (use fresh)

-20°C (up to 1 month),

-80°C (up to 6

months)

[4][5]

Troubleshooting Guide
Issue 1: Compound precipitates out of solution when added to aqueous media.

Possible Cause: The final concentration of the organic solvent (e.g., DMSO) may be too low

to maintain solubility, or the compound's solubility limit in the media has been exceeded.

Suggested Solution:

Ensure the final DMSO concentration in your cell culture media does not exceed a level

that is toxic to your cells (typically ≤0.5%).

Prepare an intermediate dilution of your stock solution in media before adding it to the final

culture volume.

Gently vortex the media while adding the compound to facilitate rapid dispersal.
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If precipitation persists, consider using a different solvent system if compatible with your

experiment, such as DMF.[3]

Issue 2: Inconsistent or no observable biological effect.

Possible Cause: The compound may have degraded due to improper storage, or the

experimental setup may be suboptimal.

Suggested Solution:

Verify Compound Integrity: Prepare a fresh stock solution from the solid powder. Avoid

using stock solutions that have undergone multiple freeze-thaw cycles.[2]

Confirm Target Expression: Ensure the cell line used in your assay expresses the FLT3

receptor, especially the specific mutation you are targeting (e.g., FLT3-ITD in MV4-11

cells).[1]

Optimize Concentration and Time: Perform a dose-response and time-course experiment

to determine the optimal concentration and incubation period for your specific cell line and

assay.

Check Vehicle Control: Ensure that the vehicle control (e.g., DMSO alone) shows no effect

and that the final solvent concentration is consistent across all experimental conditions.[2]

A logical workflow for troubleshooting common experimental issues with TCS 359.

Experimental Protocols
Protocol 1: In Vitro Cell Proliferation Assay using MV4-11 Cells

This protocol is adapted from methodologies used to assess the antiproliferative effects of

FLT3 inhibitors.[2]

Cell Culture: Culture human acute myelocytic leukemia MV4-11 cells in RPMI media

supplemented with 10% Fetal Bovine Serum (FBS), penicillin/streptomycin, and 0.2 ng/mL

GM-CSF. Maintain cells in a humidified incubator at 37°C with 5% CO2.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.caymanchem.com/product/18462/flt3-inhibitor
https://www.selleckchem.com/products/tcs-359.html
https://www.abcam.com/en-us/products/biochemicals/tcs-359-flt3-receptor-tyrosine-kinase-inhibitor-ab141268
https://www.selleckchem.com/products/tcs-359.html
https://www.benchchem.com/product/b1684614?utm_src=pdf-body
https://www.selleckchem.com/products/tcs-359.html
https://www.selleckchem.com/products/tcs-359.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Plating: Seed the MV4-11 cells into a 96-well plate at a density of 10,000 cells per well

in a volume of 100 µL.[2]

Compound Preparation: Prepare a series of dilutions of TCS 359 from a concentrated DMSO

stock. A typical final concentration range to test would be from 1 nM to 5 µM. Also, prepare a

vehicle control using DMSO at the same final concentration as the highest compound

treatment.[2]

Treatment: Add the diluted compound or vehicle control to the appropriate wells. The final

DMSO concentration should be kept constant and non-toxic (e.g., 0.1%).[2]

Incubation: Incubate the plate for 72 hours under standard cell growth conditions.[2]

Quantification: Assess cell proliferation using a luminescence-based assay such as CellTiter-

Glo®. Add an equal volume of the reagent to each well and measure luminescence

according to the manufacturer's protocol.[2]

Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle

control. Determine the IC50 value by performing a non-linear regression analysis using

appropriate software (e.g., GraphPad Prism).[2]

Signaling Pathway Diagram
TCS 359 inhibits the FLT3 signaling pathway, which is crucial for the proliferation and survival

of certain hematopoietic cells.
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Simplified FLT3 signaling pathway and the inhibitory action of TCS 359.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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